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Introduction

BMS-986365 is a first-in-class, orally bioavailable, heterobifunctional molecule that functions as
a dual androgen receptor (AR) ligand-directed degrader and antagonist.[1][2] It is designed to
target and degrade the androgen receptor, a key driver of prostate cancer progression.[3] The
molecule consists of an AR-binding moiety and a cereblon (CRBN)-binding moiety, which
facilitates the ubiquitination and subsequent proteasomal degradation of the AR protein.[1][2]
By both degrading and antagonizing the AR, BMS-986365 offers a potent method for inhibiting
AR signaling, which is crucial for the growth of castration-resistant prostate cancer (CRPC).[4]
[5] Preclinical studies have demonstrated its ability to inhibit tumor growth in models of
advanced prostate cancer.[5][6]

Apoptosis, or programmed cell death, is a critical mechanism by which anti-cancer therapeutics
exert their effects. Flow cytometry, in conjunction with Annexin V and Propidium lodide (PI)
staining, is a widely used and reliable method for the quantitative analysis of apoptosis.[6][7][8]
Annexin V binds to phosphatidylserine (PS), which is translocated from the inner to the outer
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leaflet of the plasma membrane during early apoptosis.[8] Propidium lodide is a fluorescent
nucleic acid intercalating agent that is unable to cross the membrane of live cells and early
apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the
membrane integrity is compromised.[7][8] This application note provides a detailed protocol for
the analysis of apoptosis in prostate cancer cell lines treated with BMS-986365 using this flow
cytometry-based method.

Data Presentation

The following table summarizes representative data on the dose-dependent effects of BMS-
986365 on apoptosis in androgen-sensitive (LNCaP) and castration-resistant (VCaP) prostate
cancer cell lines after a 72-hour treatment period.

Late
] Early ]
Viable Cells . Apoptotic/N
. Apoptotic .
. Treatment Concentrati (%) ecrotic
Cell Line . Cells (%)
Group on (nM) (Annexin . Cells (%)
(Annexin .
V-IPI-) (Annexin
V+IPI-)
V+/PI+)
Vehicle
LNCaP 0 925 35 4.0
Control
BMS-986365 10 75.2 15.8 9.0
BMS-986365 100 45.7 35.1 19.2
BMS-986365 1000 15.3 50.6 34.1
Vehicle
VCaP 0 90.1 4.2 5.7
Control
BMS-986365 10 70.8 18.9 10.3
BMS-986365 100 40.2 40.5 19.3
BMS-986365 1000 12.1 554 325

Signaling Pathway
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BMS-986365 induces apoptosis in prostate cancer cells by targeting the androgen receptor for
degradation. This disruption of AR signaling leads to the activation of the intrinsic apoptotic
pathway.
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Caption: BMS-986365-induced AR degradation and apoptosis signaling pathway.
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Experimental Protocols
Cell Culture and Treatment

o Culture prostate cancer cell lines (e.g., LNCaP, VCaP) in appropriate media supplemented
with fetal bovine serum and antibiotics.

o Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of
harvest.

» Allow cells to adhere overnight.
e Prepare a stock solution of BMS-986365 in DMSO.

o Treat cells with the desired concentrations of BMS-986365 or vehicle control (DMSO) for the
specified duration (e.qg., 24, 48, 72 hours).

Annexin V and Propidium lodide Staining

e Cell Harvesting:

o For adherent cells, gently aspirate the culture medium and wash the cells once with ice-
cold PBS.

o Trypsinize the cells and collect them in a 15 mL conical tube.
o Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C.

o Discard the supernatant and wash the cells twice with ice-cold PBS, centrifuging after
each wash.[7]

e Staining:

o Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10”6
cells/mL.[7]

o Transfer 100 pL of the cell suspension (1 x 1075 cells) to a flow cytometry tube.
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o Add 5 pL of FITC-conjugated Annexin V and 5 pL of Propidium lodide (PI) staining
solution.[7]

o Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[7]

o Flow Cytometry Analysis:

[e]

After incubation, add 400 pL of 1X Annexin V Binding Buffer to each tube.[7]
o Analyze the samples on a flow cytometer within one hour.

o Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up
compensation and gates.

o Collect a minimum of 10,000 events per sample.

o Analyze the data using appropriate software to quantify the percentage of cells in each
guadrant:

Lower-left (Annexin V- / PI-): Live cells

Lower-right (Annexin V+ / PI-): Early apoptotic cells

Upper-right (Annexin V+ / PI+): Late apoptotic/necrotic cells

Upper-left (Annexin V- / Pl+): Necrotic cells

Experimental Workflow

The following diagram illustrates the workflow for the flow cytometry analysis of apoptosis after
BMS-986365 treatment.
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Caption: Experimental workflow for apoptosis analysis.

Conclusion

The protocol described in this application note provides a robust and reproducible method for
quantifying apoptosis induced by BMS-986365 in prostate cancer cell lines. By utilizing flow
cytometry with Annexin V and PI staining, researchers can effectively assess the pro-apoptotic
activity of this novel androgen receptor degrader and antagonist. This information is valuable
for preclinical drug development and for further elucidating the mechanism of action of BMS-
986365.
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 To cite this document: BenchChem. [Application Notes and Protocols: Flow Cytometry
Analysis of Apoptosis Following BMS-986365 Treatment]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12382607/docs#application-notes-and-
protocols-flow-cytometry-analysis-of-apoptosis-following-bms-986365-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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